Cas no 82624-09-7 (Carbamimidothioic acid, (4-ethoxyphenyl)-, phenylmethyl ester)

• Product name: Carbamimidothioic acid, (4-ethoxyphenyl)-, phenylmethyl ester
• CAS No: 82624-09-7
• MF: C₁₆H₁₈N₂OS
• MW: 286.39192
• CID: 687374
• PubChem ID: 8775263

Carbamimidothioic acid, (4-ethoxyphenyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, (4-ethoxyphenyl)-, phenylmethyl ester
• benzyl N'-(4-ethoxyphenyl)carbamimidothioate
• DTXSID60429233
• 82624-09-7

• Inchi： InChI=1S/C16H18N2OS/c1-2-19-15-10-8-14(9-11-15)18-16(17)20-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H2,17,18)
• InChI Key： NYRQBBSXCQIMFL-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)N=C(N)SCC2=CC=CC=C2

Computed Properties

• Exact Mass: 286.11398438g/mol
• Monoisotopic Mass: 286.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.9Ų